Cas no 2229603-53-4 (tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate
• CAS No: 2229603-53-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6450445
• PubChem ID: 165655033
• Update Time: 2025-08-04

tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(4-amino-5-isoxazolyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O3/c1-11(2,3)16-10(15)14-5-7(6-14)9-8(12)4-13-17-9/h4,7H,5-6,12H2,1-3H3
• InChI Key： MPHJQGBLJXJKQM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2ON=CC=2N)C1

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 370.6±42.0 °C(Predicted)
• pka: 1.84±0.15(Predicted)

Additional information on tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2229603-53-4)

Tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2229603-53-4, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly its tert-butyl substituent and the presence of an azetidine ring fused with an oxazole moiety, make it a compelling candidate for further investigation.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical transformations. Its stability and ease of removal under specific conditions make it a valuable tool in multi-step synthetic routes. In the context of this compound, the tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate, this group likely serves to modulate reactivity and enhance selectivity in subsequent chemical modifications.

The core structure of the compound consists of an azetidine ring, which is a five-membered heterocyclic amine. Azetidines are known for their versatility in medicinal chemistry due to their ability to mimic natural amino acid scaffolds, thereby facilitating interactions with biological targets. The incorporation of an oxazole moiety further enhances the molecular complexity and potential pharmacological activity. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The presence of a 4-amino group on the oxazole ring adds another layer of functionality to the molecule. Amino groups are fundamental in medicinal chemistry, serving as hydrogen bond donors and acceptors that can interact with biological targets. This feature makes the tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate a promising candidate for further exploration in drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. The structural features of this compound have been analyzed using various computational methods to assess its potential interactions with biological targets. These studies suggest that the tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

In vitro studies have been conducted to evaluate the pharmacological properties of this compound. Initial results indicate that it demonstrates moderate affinity for several target proteins, suggesting its potential as a lead compound for further optimization. The combination of the azetidine, oxazole, and amino group functionalities appears to contribute to its observed bioactivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the 3-position of the azetidine ring is a critical step in its synthesis. This step typically involves nucleophilic substitution or other coupling reactions that must be carefully controlled to avoid side products.

The subsequent functionalization of the oxazole ring with the 4-amino group further complicates the synthetic route. However, recent developments in transition metal-catalyzed reactions have provided new opportunities for streamlined synthetic approaches. These advancements have enabled researchers to achieve higher yields and better regioselectivity in constructing complex molecular architectures.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. The structural motifs present in the tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate are known to interact with various biological targets, making it a versatile scaffold for drug discovery. Researchers are currently exploring its potential as an inhibitor of kinases and other enzymes implicated in cancer progression.

Additionally, the compound's stability under various conditions makes it suitable for formulation into drug delivery systems. Recent studies have shown that derivatives of azetidine and oxazole have been successfully incorporated into nanoparticles for targeted drug delivery. These formulations could enhance the bioavailability and therapeutic efficacy of drugs based on similar molecular scaffolds.

The role of computational tools in predicting and optimizing drug candidates cannot be overstated. Advanced software packages allow researchers to simulate molecular interactions and predict binding affinities with high precision. These tools have been instrumental in guiding synthetic efforts towards more potent and selective drug candidates.

In conclusion, Tert-butyl 3-(4-amino-1,2-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2229603-53-4) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further development as a therapeutic agent. Ongoing studies aim to elucidate its full pharmacological profile and explore its applications in drug discovery efforts.